Cas no 1426142-82-6 (3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine)

• Product Name: 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine
• CAS No: 1426142-82-6
• MF: C₁₃H₁₀IN₃O
• MW: 351.142474651337
• MDL: MFCD26383455
• CID: 4699631
• Update Time: 2025-08-05

3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine

• MDL： MFCD26383455
• Inchi： 1S/C13H10IN3O/c1-18-10-5-3-9(4-6-10)11-12(14)17-8-2-7-15-13(17)16-11/h2-8H,1H3
• InChI Key： MQHNRUBGCDGIQM-UHFFFAOYSA-N
• SMILES： IC1=C(C2C=CC(=CC=2)OC)N=C2N=CC=CN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 39.4

Additional information on 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine

3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine (CAS No. 1426142-82-6)

The compound 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine (CAS No. 1426142-82-6) is a highly specialized organic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyrimidines, which are known for their diverse biological activities and structural versatility. The imidazo[1,2-a]pyrimidine core is a heterocyclic structure that has been extensively studied due to its ability to interact with various biological targets, including kinases, receptors, and nucleic acids.

The 3-Iodo substitution in this compound introduces a halogen atom at the third position of the imidazo[1,2-a]pyrimidine ring. This substitution is strategically placed to enhance the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the iodo group also plays a critical role in modulating the electronic properties of the molecule, which can influence its binding affinity to target proteins. Recent studies have shown that halogenated imidazo[1,2-a]pyrimidines exhibit improved bioavailability and stability compared to their non-halogenated counterparts.

The 4-methoxyphenyl group attached at the second position of the imidazo[1,2-a]pyrimidine ring adds another layer of complexity to this compound's structure. The methoxy group is an electron-donating substituent that can enhance the compound's solubility in aqueous environments and improve its permeability across biological membranes. Additionally, the phenyl ring provides a platform for further functionalization, enabling researchers to explore various substitution patterns that could lead to novel bioactive compounds.

Recent advancements in synthetic chemistry have made it possible to efficiently synthesize 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine using a combination of palladium-catalyzed coupling reactions and microwave-assisted synthesis techniques. These methods not only improve yield but also reduce reaction times, making them suitable for large-scale production. The synthesis of this compound has been optimized through iterative experimentation and computational modeling, ensuring high purity and consistency in the final product.

From a biological standpoint, 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine has shown promising activity in preclinical studies targeting various disease states. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, it has been found to possess anti-cancer activity by selectively targeting oncogenic kinases and inducing apoptosis in cancer cells.

One of the most exciting areas of research involving this compound is its potential application in drug delivery systems. The unique combination of an iodo group and a methoxyphenyl substituent makes it an ideal candidate for conjugation with biocompatible polymers or nanoparticles. These conjugates could potentially enhance drug targeting efficiency and reduce systemic toxicity, paving the way for more effective therapeutic interventions.

In terms of regulatory compliance and safety assessment, 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine has undergone rigorous testing to ensure its safety profile aligns with international standards. Preclinical toxicology studies have revealed that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development.

Looking ahead, the development of 3-Iodo-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine represents a significant milestone in medicinal chemistry. Its versatile structure and promising biological activity position it as a potential lead compound for developing innovative therapeutics across multiple therapeutic areas. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly unlock new opportunities for its application in modern medicine.